Cas no 81286-82-0 (1H,3H-Pyrrolo[1,2-c]oxazol-1-one, 3-(1,1-diMethylethyl)tetrahydro-, (3R,7aS)-)

• Product Name: 1H,3H-Pyrrolo[1,2-c]oxazol-1-one, 3-(1,1-diMethylethyl)tetrahydro-, (3R,7aS)-
• CAS No: 81286-82-0
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 2844747
• Update Time: 2025-07-09

1H,3H-Pyrrolo[1,2-c]oxazol-1-one, 3-(1,1-diMethylethyl)tetrahydro-, (3R,7aS)- Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Pyrrolo[1,2-c]oxazol-1-one, 3-(1,1-diMethylethyl)tetrahydro-, (3R,7aS)-
• (3R,7AS)-3-(TERT-BUTYL)TETRAHYDROPYRROLO[1,2-C]OXAZOL-1(3H)-ONE

• Inchi： 1S/C10H17NO2/c1-10(2,3)9-11-6-4-5-7(11)8(12)13-9/h7,9H,4-6H2,1-3H3/t7-,9+/m0/s1
• InChI Key： FUMQATWTNPOQKF-IONNQARKSA-N
• SMILES： O1C(=O)[C@]2([H])CCCN2[C@H]1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Additional information on 1H,3H-Pyrrolo[1,2-c]oxazol-1-one, 3-(1,1-diMethylethyl)tetrahydro-, (3R,7aS)-

Comprehensive Analysis of 1H,3H-Pyrrolo[1,2-c]oxazol-1-one, 3-(1,1-diMethylethyl)tetrahydro-, (3R,7aS)- (CAS No. 81286-82-0)

The compound 1H,3H-Pyrrolo[1,2-c]oxazol-1-one, 3-(1,1-diMethylethyl)tetrahydro-, (3R,7aS)- (CAS No. 81286-82-0) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its pyrrolo-oxazole core, combined with a tert-butyl substituent, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and inflammatory pathways, aligning with the growing demand for novel therapeutic agents.

One of the most searched questions about this compound revolves around its stereochemistry and chiral purity, as the (3R,7aS) configuration plays a critical role in its biological activity. The tetrahydro ring system enhances its stability, making it suitable for further derivatization. Recent studies highlight its utility in asymmetric synthesis, a hot topic in green chemistry, where enantioselective reactions are prioritized to reduce waste and improve efficiency.

From an industrial perspective, the demand for high-purity intermediates like CAS No. 81286-82-0 has surged due to advancements in precision medicine and catalysis. Its oxazole moiety is particularly noteworthy, as this heterocycle is frequently found in FDA-approved drugs, addressing conditions such as infections and metabolic disorders. This connection to drug-like properties makes it a frequent subject in patent filings and academic publications.

Another trending discussion involves the compound’s synthetic accessibility. Researchers often inquire about scalable routes to produce 3-(1,1-diMethylethyl)tetrahydro derivatives, with a focus on minimizing hazardous byproducts. Innovations in flow chemistry and enzymatic catalysis have been proposed as sustainable alternatives, reflecting the broader shift toward eco-friendly manufacturing in the chemical industry.

In summary, 1H,3H-Pyrrolo[1,2-c]oxazol-1-one, 3-(1,1-diMethylethyl)tetrahydro-, (3R,7aS)- represents a versatile scaffold with multifaceted applications. Its relevance to medicinal chemistry, catalysis, and sustainable synthesis ensures its continued prominence in scientific discourse. As interest grows in chiral building blocks and bioactive heterocycles, this compound is poised to remain a key player in cutting-edge research.